Cas no 4223-43-2 (9b,10a-Androst-4-en-3-one, 6b,17b-dihydroxy-, 17-acetate (8CI))

9b,10a-Androst-4-en-3-one, 6b,17b-dihydroxy-, 17-acetate (8CI) Properties

Names and Identifiers

• 9b,10a-Androst-4-en-3-one, 6b,17b-dihydroxy-, 17-acetate (8CI)
• 17β-Acetoxy 6β-Hydroxy Testosterone
• 17B-ACETOXY-6B-HYDROXY-TESTOSTERONE
• 17ß-ACETOXY 6ß-HYDROXY TESTOSTERONE
• [(6R,8R,9R,10S,13S,14S,17S)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
• 17b-Acetoxy 6b-Hydroxy Testosterone
• 4223-43-2
• AKOS030253170
• +Expand

• InChIKey： UKUUABXIPHZRPY-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H30O4/c1-12(22)25-19-5-4-15-14-11-18(24)17-10-13(23)6-8-20(17,2)16(14)7-9-21(15,19)3/h10,14-16,18-19,24H,4-9,11H2,1-3H3
• SMILES： C(OC1CCC2C3C(CCC12C)C1(C)C(=CC(=O)CC1)C(O)C3)(=O)C

Computed Properties

• Exact Mass: 346.21400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 346.21440943g/mol
• Heavy Atom Count: 25
• Complexity: 638
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• LogP: 3.42080
• PSA: 63.60000